Cas no 18491-91-3 (Benzenamine,4,4'-sulfonylbis[2-nitro-)

Benzenamine,4,4'-sulfonylbis[2-nitro- structure
18491-91-3 structure
Product Name:Benzenamine,4,4'-sulfonylbis[2-nitro-
CAS No:18491-91-3
MF:C12H10N4O6S
MW:338.296000957489
CID:227273
PubChem ID:257658
Update Time:2025-04-19

Benzenamine,4,4'-sulfonylbis[2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Bis[3-nitro-4-aminophenyl]sulfone
    • NSC-86042
    • SCHEMBL1564742
    • 4,4'-Sulfonylbis(2-nitroaniline)-{4-[(4-amino-3-nitrophenyl)sulfonyl]-2-nitrophenyl}amine
    • SR-01000197734
    • SR-01000197734-1
    • DTXSID40292841
    • 4,4'-diamino-3,3'-dinitrodiphenyl sulfone
    • XJRXNRFOESSSRE-UHFFFAOYSA-N
    • 18491-91-3
    • NSC86042
    • AKOS002384410
    • 4-(4-amino-3-nitro-phenyl)sulfonyl-2-nitro-aniline
    • 4-[(4-Amino-3-nitrophenyl)sulfonyl]-2-nitrophenylamine #
    • Benzenamine,4,4'-sulfonylbis[2-nitro-
    • Inchi: 1S/C12H10N4O6S/c13-9-3-1-7(5-11(9)15(17)18)23(21,22)8-2-4-10(14)12(6-8)16(19)20/h1-6H,13-14H2
    • InChI Key: XJRXNRFOESSSRE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])N)(C1C=CC(=C(C=1)[N+](=O)[O-])N)(=O)=O

Computed Properties

  • Exact Mass: 338.0322
  • Monoisotopic Mass: 338.03210523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 186Ų

Experimental Properties

  • PSA: 172.46
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